Cas no 1181572-87-1 (5-(3-Chloro-phenyl)-2-dimethylamino-thiazole-4-carboxylic acid)

• Product Name: 5-(3-Chloro-phenyl)-2-dimethylamino-thiazole-4-carboxylic acid
• CAS No: 1181572-87-1
• MF: C₁₂H₁₁ClN₂O₂S
• MW: 282.745940446854
• CID: 2144344
• Update Time: 2023-08-04

5-(3-Chloro-phenyl)-2-dimethylamino-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-phenyl)-2-dimethylamino-thiazole-4-carboxylic acid
• 5-(3-Chloro-phenyl)-2-dimethylamino-thiazole-4-carboxylic acid

• Inchi： 1S/C12H11ClN2O2S/c1-15(2)12-14-9(11(16)17)10(18-12)7-4-3-5-8(13)6-7/h3-6H,1-2H3,(H,16,17)
• InChI Key： KCVNLORDDQRDSQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=C(C(=O)O)N=C(N(C)C)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Topological Polar Surface Area: 81.7